Cas no 4412-51-5 (2-[(4-chlorophenyl)methyl]-1,3-dioxolane)

2-[(4-Chlorophenyl)methyl]-1,3-dioxolane is a cyclic acetal derivative featuring a chlorophenyl substituent, which enhances its stability and reactivity in synthetic applications. This compound is particularly valuable as an intermediate in organic synthesis, where its dioxolane group serves as a protective moiety for carbonyl functionalities, enabling selective transformations under mild conditions. The presence of the 4-chlorophenyl group further contributes to its utility in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure and predictable reactivity make it a reliable building block for constructing complex molecular architectures. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic methodologies.
2-[(4-chlorophenyl)methyl]-1,3-dioxolane structure
4412-51-5 structure
Product Name:2-[(4-chlorophenyl)methyl]-1,3-dioxolane
CAS No:4412-51-5
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD04117649
CID:1516349
PubChem ID:2757492
Update Time:2025-05-28

2-[(4-chlorophenyl)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-chlorophenyl)methyl]-1,3-dioxolane
    • AG-F-55239
    • 4-chlorobenzaldehyde ethylene acetal
    • 2-p-chlorobenzyl-1,3-dioxolane
    • 2-(4-chlorobenzyl)-1,3-dioxolane
    • AC1MBVZQ
    • CTK4I7988
    • 1-Chloro-4-(1,3-dioxolan-2-ylmethyl)benzene
    • AKOS006345531
    • chloro-4-(1,3-dioxolan-2-ylmethyl)benzene
    • DTXSID20373920
    • MFCD04117649
    • 4412-51-5
    • MDL： MFCD04117649
    • Inchi： 1S/C10H11ClO2/c11-9-3-1-8(2-4-9)7-10-12-5-6-13-10/h1-4,10H,5-7H2
    • InChI Key： WMNQMPLCEZFODE-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC1OCCO1

Computed Properties

  • Exact Mass: 198.04500
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.25540

2-[(4-chlorophenyl)methyl]-1,3-dioxolane Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[(4-chlorophenyl)methyl]-1,3-dioxolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB166518-1 g
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abcr
AB166518-1g
Chloro-4-(1,3-dioxolan-2-ylmethyl)benzene, 96%; .
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abcr
AB166518-5g
Chloro-4-(1,3-dioxolan-2-ylmethyl)benzene, 96%; .
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